Cas no 1805950-62-2 (Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805950-62-2
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4863624
• Update Time: 2025-05-25

Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-17-7(16)2-5-4-15-9(12)6(3-11)8(5)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： SUZJEHFBFIEYNW-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C(C(F)F)=C(C=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetate

Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetate: A Comprehensive Overview

Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetate, also known by its CAS number 1805950-62-2, is a highly specialized organic compound with a complex structure. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The molecule features a pyridine ring with multiple substituents, including bromine atoms and a difluoromethyl group, making it a valuable compound in both academic research and industrial applications.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the attachment of various functional groups. The bromo substituents at positions 2 and 3 introduce significant electronic effects, enhancing the compound's reactivity in certain chemical reactions. Additionally, the difluoromethyl group at position 4 contributes to the molecule's stability and unique electronic properties. These features make Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetate an intriguing subject for researchers exploring novel chemical reactions and material synthesis.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its structure allows for the exploration of new drug delivery systems and bioavailability enhancers. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. The presence of bromine atoms and fluorinated groups makes it an ideal candidate for drug design due to its ability to modulate pharmacokinetic properties.

In addition to its medicinal applications, Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetate has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in this area have demonstrated that such compounds can significantly improve the efficiency of solar cells and light-emitting diodes (LEDs). The fluorinated groups in particular contribute to enhanced stability and performance under harsh operating conditions.

The synthesis of Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and industrial-scale production. The development of efficient synthetic routes has been a focal point in recent studies, with particular emphasis on minimizing environmental impact and reducing production costs.

From an environmental perspective, understanding the behavior of Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetate in natural systems is crucial. Studies have shown that its degradation pathways are influenced by both abiotic factors such as pH and temperature, as well as biotic factors like microbial activity. This knowledge is essential for assessing its potential impact on ecosystems and developing strategies for safe handling and disposal.

In conclusion, Methyl 2-bromo-3-(bromom methyl)-4-(difluorom ethyl)pyridine-5-acetate (CAS No: 1805950-62-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to play a significant role in advancing research in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make substantial contributions to both scientific innovation and industrial development.